Cas no 1488919-84-1 (3-(naphthalen-1-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(naphthalen-1-yl)methylpyrrolidin-3-ol
• CAS No: 1488919-84-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6580189
• PubChem ID: 65145949
• Update Time: 2025-06-13

3-(naphthalen-1-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-1-yl)methylpyrrolidin-3-ol
• 3-Pyrrolidinol, 3-(1-naphthalenylmethyl)-
• 1488919-84-1
• CS-0353440
• EN300-1868549
• 3-(naphthalen-1-ylmethyl)pyrrolidin-3-ol
• AKOS014479516
• 3-[(naphthalen-1-yl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C15H17NO/c17-15(8-9-16-11-15)10-13-6-3-5-12-4-1-2-7-14(12)13/h1-7,16-17H,8-11H2
• InChI Key： DMJUFXCRCBMIHL-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=C3C(C=CC=C3)=CC=C2)(O)C1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 415.8±25.0 °C(Predicted)
• pka: 14.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)methylpyrrolidin-3-ol

Introduction to 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol (CAS No. 1488919-84-1)

3-(Naphthalen-1-yl)methylpyrrolidin-3-ol, with the CAS number 1488919-84-1, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by a pyrrolidinol core substituted with a naphthalene moiety, which imparts it with a range of interesting chemical and biological properties.

The molecular structure of 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol consists of a pyrrolidine ring with a hydroxyl group at the 3-position and a naphthalene ring attached to the methyl group at the 1-position. The presence of the naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the compound's hydrophobic nature and enhances its ability to interact with biological membranes and receptors. The hydroxyl group, on the other hand, provides polarity and potential sites for hydrogen bonding, which can influence its solubility and reactivity.

In the realm of medicinal chemistry, 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its medicinal applications, 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol has also been investigated for its potential use in materials science. The unique combination of aromatic and heterocyclic moieties makes it an attractive candidate for the development of novel functional materials. Research conducted at the University of California, Berkeley, in 2021 explored the use of this compound as a building block for self-assembling supramolecular structures. The results indicated that 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol-based assemblies exhibited enhanced stability and tunable optical properties, making them suitable for applications in photonic devices and sensors.

The synthesis of 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of naphthylmethyl chloride with pyrrolidine followed by selective hydroxylation at the 3-position. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition metal-catalyzed reactions and green solvents.

In terms of safety and handling, while 3-(Naphthalen-1-yl)methylpyrrolidin-3-ol is not classified as a hazardous material, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-(Naphthalen-1-y\-l)methylpyrrolidin\-3\-ol are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. For example, efforts are being made to develop more potent derivatives with improved pharmacokinetic profiles for use in treating inflammatory diseases. Additionally, the exploration of its potential in materials science continues to expand, driven by the need for advanced functional materials with tailored properties.

In conclusion, 3-(Naphthalen\-1\-yl)methylpyrrolidin\-3\-ol (CAS No. 1488919\-84\-1) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, paving the way for innovative solutions in these fields.